molecular formula C7H10N4O3 B8406450 6-Amino-2-(ethoxymethyl)-5-nitroso-4(3H)-pyrimidinone

6-Amino-2-(ethoxymethyl)-5-nitroso-4(3H)-pyrimidinone

Cat. No. B8406450
M. Wt: 198.18 g/mol
InChI Key: RMSUPOGOUPQVEL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

6-Amino-2-(ethoxymethyl)-5-nitroso-4(3H)-pyrimidinone is a useful research compound. Its molecular formula is C7H10N4O3 and its molecular weight is 198.18 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6-Amino-2-(ethoxymethyl)-5-nitroso-4(3H)-pyrimidinone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6-Amino-2-(ethoxymethyl)-5-nitroso-4(3H)-pyrimidinone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

6-Amino-2-(ethoxymethyl)-5-nitroso-4(3H)-pyrimidinone

Molecular Formula

C7H10N4O3

Molecular Weight

198.18 g/mol

IUPAC Name

4-amino-2-(ethoxymethyl)-5-nitroso-1H-pyrimidin-6-one

InChI

InChI=1S/C7H10N4O3/c1-2-14-3-4-9-6(8)5(11-13)7(12)10-4/h2-3H2,1H3,(H3,8,9,10,12)

InChI Key

RMSUPOGOUPQVEL-UHFFFAOYSA-N

Canonical SMILES

CCOCC1=NC(=C(C(=O)N1)N=O)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

17.7 g (0.256 mole) of sodium nitrite are added to a solution of 39.5 g (0.233 mole) of 6-amino-2-(ethoxymethyl)-4(3H)-pyrimidinone in 336 ml (0.336 mole) of 1N sodium hydroxide. A solution of 17.9 ml (0.320 mole) of 96% sulphuric acid diluted in 179 ml of water is then added dropwise at between 0° and 5° C. The precipitate formed is isolated by filtration immediately after completion of the addition. The solid obtained is washed with cold water and then with ethyl ether. After drying, it is used in the next step without further purification. Yld: 46.2 g (quantitative), m.p. 163°-165° C. An analytical sample was obtained by recrystallization from methanol. M.p. 166°-167° C.
Quantity
17.7 g
Type
reactant
Reaction Step One
Quantity
39.5 g
Type
reactant
Reaction Step One
Quantity
336 mL
Type
reactant
Reaction Step One
Quantity
17.9 mL
Type
reactant
Reaction Step Two
Name
Quantity
179 mL
Type
solvent
Reaction Step Two

Synthesis routes and methods II

Procedure details

17.7 g (0.256 moles) of sodium nitrate are added to a solution of 39.5 g (0.233 mole) of 6-amino-2-(ethoxymethyl)-4(3H)-pyrimidinone in 336 ml (0.336 mole) of 1 N sodium hydroxide. A solution of 17.9 ml (0.320 mole) of 96% sulphuric acid diluted in 179 ml of water is then added dropwise at between 0° and 5° C. The precipitate formed is isolated by filtration immediately after completion of the addition. The solid obtained is washed with cold water and then with ethyl ether. After drying, it is used in the next step without further purification. Yld: 46.2 (quantitative), m.p. 163°-165° C. An analytical sample was obtained by recrystallization from methanol.
Quantity
17.7 g
Type
reactant
Reaction Step One
Quantity
39.5 g
Type
reactant
Reaction Step One
Quantity
336 mL
Type
reactant
Reaction Step One
Quantity
17.9 mL
Type
reactant
Reaction Step Two
Name
Quantity
179 mL
Type
solvent
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.